2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride
Overview
Description
Scientific Research Applications
Synthesis of New Chemical Entities
Anticancer Derivatives : The derivative 2-Aminonicotinonitrile, which shares a core structure with 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride, has been used to synthesize various derivatives with potential anticancer properties. These derivatives include pyrimidine, thiourea, acetamide, and isoindoline derivatives, showcasing the versatility of this compound in generating a wide array of biologically active molecules (Mansour, Sayed, Marzouk, & Shaban, 2021).
Eco-friendly Synthesis : Another study focused on the eco-friendly synthesis of 2-amino-6-(2-oxo-2H-chromen-3-yl)-4-arylnicotinonitrile derivatives, highlighting the compound's role in green chemistry. This synthesis route emphasizes the environmental benefits of using less hazardous materials and conditions in chemical syntheses (Ghashang, Aswin, & Mansoor, 2014).
Biological Activity Studies
Isofagomine Analogues : Research on isofagomine analogues, which include structures similar to this compound, demonstrates their potential as potent α-mannosidase inhibitors. Such compounds could have implications for treating diseases related to enzyme malfunction (Lindbäck, López, Fernández-Bolaños, Sauer, & Bols, 2011).
Nitrilase-Catalyzed Biosynthesis : The compound's derivative, 2-chloronicotinonitrile, has been the focus of studies aiming to develop an efficient biosynthesis route for 2-chloronicotinic acid, a building block for agrochemicals and pharmaceuticals. These studies leverage nitrilase enzymes, showcasing the compound's relevance in biotechnological applications (Dai, Tang, Wu, Tang, Zheng, & Zheng, 2022).
Safety and Hazards
Properties
IUPAC Name |
2-(3-aminopiperidin-1-yl)pyridine-4-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4.ClH/c12-7-9-3-4-14-11(6-9)15-5-1-2-10(13)8-15;/h3-4,6,10H,1-2,5,8,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGNGENMRYANTNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CC(=C2)C#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30671469 |
Source
|
| Record name | 2-(3-Aminopiperidin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30671469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1185316-29-3 |
Source
|
| Record name | 2-(3-Aminopiperidin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30671469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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